Cas no 18378-69-3 ((4-Allyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid)

• Product Name: (4-Allyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• CAS No: 18378-69-3
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 3084283
• PubChem ID: 746322
• Update Time: 2025-04-21

(4-Allyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Allyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• (4-ALLYL-5-PYRIDIN-4-YL-4 H-[1,2,4]TRIAZOL-3-YLSULFANYL)-ACETIC ACID
• SR-01000226747-1
• BIM-0044186.P001
• SR-01000226747
• Z55903698
• CBKinase1_013179
• DTXSID901141717
• STL445242
• {[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
• 2-[[4-(2-Propen-1-yl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]acetic acid
• {[4-(prop-2-en-1-yl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• CBMicro_044417
• AKOS001038804
• 2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-((4-(2-Propen-1-yl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• BRD-K42453165-001-01-5
• 18378-69-3
• CBKinase1_000779

• MDL： MFCD01618532
• Inchi： 1S/C12H12N4O2S/c1-2-7-16-11(9-3-5-13-6-4-9)14-15-12(16)19-8-10(17)18/h2-6H,1,7-8H2,(H,17,18)
• InChI Key： IPVGRTRXDCWQLV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CN=CC=2)N1CC=C

Computed Properties

• Exact Mass: 276.06809681Da
• Monoisotopic Mass: 276.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų